Cas no 2172395-93-4 (3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid
• CAS No: 2172395-93-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6015461
• PubChem ID: 165468282
• Update Time: 2025-07-16

3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid
• EN300-1518395
• 3-ethyl-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-3-carboxylic acid
• 2172395-93-4

• Inchi： 1S/C28H32N2O5/c1-2-27(25(32)33)13-8-16-30(18-27)24(31)28(14-7-15-28)29-26(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,2,7-8,13-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： UOBBCCHLNBNZSE-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid

Introduction to 3-Ethyl-1-1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic Acid (CAS No. 2172395-93-4)

3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid (CAS No. 2172395-93-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring, a piperidine ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurodegenerative diseases and cancer.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. In the context of 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthesis, ensuring that the compound can be synthesized with high purity and yield. This is particularly important for pharmaceutical applications where impurities can significantly affect the efficacy and safety of the final product.

The cyclobutane ring in this compound adds to its structural complexity and rigidity, which can influence its pharmacological properties. Cyclobutane-containing compounds have been shown to exhibit unique conformational behavior, which can be advantageous in designing drugs with specific binding affinities to target proteins. Recent studies have highlighted the potential of cyclobutane-containing molecules in modulating protein-protein interactions, a critical aspect of many biological processes.

The piperidine ring, another key structural element, is a common motif in many bioactive compounds. Piperidines are known for their ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance the binding affinity of molecules to their targets. In the case of 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid, the piperidine ring likely contributes to its ability to interact with specific receptors or enzymes, making it a promising candidate for drug development.

Recent research has focused on the potential therapeutic applications of this compound. Studies have shown that derivatives of this molecule exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. Kinase inhibitors are an important class of drugs used in the treatment of cancer and other diseases characterized by abnormal cell growth and proliferation. The ability of 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid to selectively target specific kinases makes it a valuable lead compound for further optimization and development.

In addition to its potential as a kinase inhibitor, this compound has also shown promise in neurodegenerative disease research. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of misfolded proteins and neuronal cell death. Compounds that can modulate protein-protein interactions or stabilize protein structures may offer new therapeutic strategies for these conditions. Preliminary studies suggest that derivatives of 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid may have neuroprotective effects, warranting further investigation.

The synthesis of 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid involves several steps, including the formation of the cyclobutane ring, introduction of the piperidine moiety, and attachment of the Fmoc protecting group. Advanced synthetic techniques such as transition metal-catalyzed reactions and solid-phase synthesis have been employed to optimize the synthesis process, ensuring high yields and purity. These methods are crucial for large-scale production and commercialization of the compound.

In conclusion, 3-Ethyl-1-1-{(9H-fluoren-9-yloxymethyl)carbonylamino}cyclobutanecarboxypiperidine carboxylic acid (CAS No. 2172395-93-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for various therapeutic applications, particularly in cancer and neurodegenerative diseases. Ongoing research continues to explore its properties and optimize its derivatives for clinical use.